![molecular formula C19H22N6O3S B2459053 N-(3-methyl-4-(N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)sulfamoyl)phenyl)propionamide CAS No. 2034477-89-7](/img/structure/B2459053.png)
N-(3-methyl-4-(N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)sulfamoyl)phenyl)propionamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methyl-4-(N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)sulfamoyl)phenyl)propionamide is a useful research compound. Its molecular formula is C19H22N6O3S and its molecular weight is 414.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Research has demonstrated the potential of compounds containing the sulfonamido moiety, such as N-(3-methyl-4-(N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)sulfamoyl)phenyl)propionamide, in the synthesis of new heterocyclic compounds with significant antibacterial activities. For instance, Azab et al. (2013) explored the synthesis of novel heterocyclic compounds incorporating a sulfonamido moiety aiming at antibacterial applications. Their work led to the identification of compounds with high antibacterial activity, indicating the promise of such chemical structures in the development of new antimicrobial agents (Azab, Youssef, & El-Bordany, 2013).
Anticonvulsant Activity
Another significant application is in the realm of anticonvulsant drug development. Aktürk et al. (2002) synthesized omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives, exhibiting notable anticonvulsant activity. This research highlights the therapeutic potential of compounds with similar structural features in treating seizures (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).
Antitumor and Antioxidant Properties
Furthermore, compounds with sulfonamide and related moieties have been investigated for their antitumor and antioxidant properties. For example, Mert et al. (2014) designed and synthesized pyrazole-sulfonamide derivatives, testing them against HeLa and C6 cell lines for antiproliferative activities. Some compounds showed promising broad-spectrum antitumor activity, comparable to commonly used anticancer drugs, illustrating the potential of such chemical structures in cancer therapy (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).
Cardiac Electrophysiological Activity
In the field of cardiology, research into N-substituted imidazolylbenzamides, which share structural similarities, has shown that these compounds can act as selective class III agents with promising cardiac electrophysiological activity. This suggests a potential application in developing new treatments for cardiac arrhythmias (Morgan et al., 1990).
Properties
IUPAC Name |
N-[3-methyl-4-[2-(2-pyrazin-2-ylimidazol-1-yl)ethylsulfamoyl]phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O3S/c1-3-18(26)24-15-4-5-17(14(2)12-15)29(27,28)23-9-11-25-10-8-22-19(25)16-13-20-6-7-21-16/h4-8,10,12-13,23H,3,9,11H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCHMXLAUJNCQIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC(=C(C=C1)S(=O)(=O)NCCN2C=CN=C2C3=NC=CN=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.